
Bis(2-propylheptyl) Phthalate-d4 certificate of
analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bis(2-propylheptyl) Phthalate-d4

Cat. No.: B585399 Get Quote

Technical Guide: Bis(2-propylheptyl) Phthalate-
d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis(2-propylheptyl) Phthalate-d4,

a deuterated internal standard crucial for accurate quantification in various analytical studies.

Core Compound Information
Bis(2-propylheptyl) Phthalate-d4 is the deuterium-labeled version of Bis(2-propylheptyl)

Phthalate (DPHP), a plasticizer used in a variety of applications.[1] The deuterated form serves

as an ideal internal standard for analytical methods such as Gas Chromatography-Mass

Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), allowing for

precise quantification of the parent compound in biological and environmental matrices.[2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Bis(2-propylheptyl) Phthalate-d4 is

presented below.
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Property Value Reference

Chemical Name

bis(2-propylheptyl) 3,4,5,6-

tetradeuteriobenzene-1,2-

dicarboxylate

[3]

Synonyms

1,2-Benzenedicarboxylic-d4

Acid 1,2-Bis(2-

propylheptyl)ester-d4, Phthalic

Acid Bis(2-propylheptyl) ester-

d4

[2][4]

CAS Number 1346601-46-4 [3][4]

Unlabelled CAS Number 53306-54-0 [3][4]

Molecular Formula C₂₈H₄₂D₄O₄ [3][4]

Molecular Weight 450.69 g/mol [3][4]

Appearance Colorless liquid [5]

Boiling Point ~330 °C (decomposition) [5]

Density ~0.984 g/cm³ [5]

Solubility

Soluble in organic solvents

such as ethanol, ether, and

dichloromethane.

[5]

Analytical Specifications
While a Certificate of Analysis is specific to a particular batch, the following table outlines

typical specifications for Bis(2-propylheptyl) Phthalate-d4 based on available data for the

non-deuterated analogue and general standards for isotopically labeled compounds.
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Parameter Specification

Purity (by GC/HPLC) ≥ 99.0%

Isotopic Enrichment ≥ 98% Deuterium

Identity Conforms to structure (¹H NMR, MS)

Color (Pt-Co) ≤ 30

Acid Value (mg KOH/g) ≤ 0.06

Water Content (wt. %) ≤ 0.05

Experimental Protocols
The following are detailed methodologies for key experiments relevant to the analysis and use

of Bis(2-propylheptyl) Phthalate-d4.

Quantification of DPHP Metabolites in Urine using
HPLC-MS/MS
This method is adapted from studies on the metabolism of DPHP.[6][7]

Sample Preparation:

To 1 mL of urine, add an internal standard solution of Bis(2-propylheptyl) Phthalate-d4.

Add β-glucuronidase solution to hydrolyze conjugated metabolites.

Incubate the mixture at 37°C for 2 hours.

Perform solid-phase extraction (SPE) to clean up the sample.

Elute the analytes and evaporate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the mobile phase for analysis.

HPLC Conditions:
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Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of methanol and water with 0.1% formic acid.

Flow Rate: 0.5 mL/min.

Injection Volume: 10 µL.

MS/MS Conditions:

Ionization: Electrospray Ionization (ESI) in negative ion mode.

Scan Type: Multiple Reaction Monitoring (MRM).

Precursor and Product Ions: Specific mass transitions for DPHP metabolites and the d4-

internal standard are monitored.

Preparation of Bis(2-propylheptyl) Phthalate
The following is a general synthetic procedure for the non-deuterated compound, which can be

adapted for the deuterated analogue using deuterated phthalic anhydride.[8]

Phthalic anhydride and 2-propylheptanol (in a molar ratio of 1:2.4 to 1:3.0) are added to a

reaction kettle with 0.2-0.5% (by weight of phthalic anhydride) activated carbon.

The mixture is stirred and heated to 130-170°C and held for 20-60 minutes.

The temperature is increased to 180-190°C, and a catalyst (0.05-0.2% by weight of phthalic

anhydride) is added.

The reaction is heated to 180-240°C for 3-5 hours.

De-alcoholization is carried out under negative pressure until the acid value is below 0.40

mgKOH/g.

The mixture is neutralized with a sodium carbonate solution to an acid value below 0.05

mgKOH/g.

Water is added as an entrainer for de-alcoholization and refining, followed by filtration.
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Visualizations
Certificate of Analysis Workflow
The following diagram illustrates the typical workflow for generating a Certificate of Analysis for

a chemical standard.

Quality Control Process

Sample Reception Analytical Testing
Assign Tests

Data Review
Raw Data

CoA Generation
Approved Data

Final Approval
Draft CoA

Product Release
Approved CoA

Click to download full resolution via product page

Caption: A typical workflow for a Certificate of Analysis.

Metabolic Pathway of Bis(2-propylheptyl) Phthalate
This diagram shows the primary metabolic pathway of DPHP in humans.[6][7]
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Bis(2-propylheptyl) Phthalate (DPHP)

Mono-(2-propylheptyl) Phthalate (MPHP)

Hydrolysis

Mono-(propyl-6-hydroxyheptyl) Phthalate (OH-MPHP)

Oxidation

Mono-(propyl-6-oxoheptyl) Phthalate (oxo-MPHP)

Oxidation

Urinary Excretion

Mono-(propyl-6-carboxyhexyl) Phthalate (cx-MPHxP)

Oxidation

Click to download full resolution via product page

Caption: The metabolic pathway of DPHP.

Safety Information
Bis(2-propylheptyl) Phthalate-d4 has low toxicity; however, standard laboratory safety

precautions should be observed.[5] Avoid contact with skin, eyes, and the respiratory tract.[5]

Ensure adequate ventilation and wear appropriate personal protective equipment, including
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gloves and safety goggles.[5] Store in a tightly sealed container away from heat and ignition

sources.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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